Cas no 2308465-05-4 (5-(2R,6S)-2,6-dimethylmorpholin-4-yl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid)

• Product Name: 5-(2R,6S)-2,6-dimethylmorpholin-4-yl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• CAS No: 2308465-05-4
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6086158
• PubChem ID: 165808503
• Update Time: 2025-10-28

5-(2R,6S)-2,6-dimethylmorpholin-4-yl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2R,6S)-2,6-dimethylmorpholin-4-yl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• 5-[(2R,6S)-2,6-dimethylmorpholin-4-yl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
• EN300-1507682
• 2308465-05-4

• Inchi： 1S/C26H30N2O6/c1-16-13-28(14-17(2)34-16)25(31)23(11-12-24(29)30)27-26(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23H,11-15H2,1-2H3,(H,27,32)(H,29,30)/t16-,17+,23?
• InChI Key： IOSYJRWPPSEFMN-NWMVZANLSA-N
• SMILES： O1[C@@H](C)CN(C(C(CCC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C[C@H]1C

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 5-(2R,6S)-2,6-dimethylmorpholin-4-yl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid

5-(2R,6S)-2,6-Dimethylmorpholin-4-yl-4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-Oxopentanoic Acid: A Comprehensive Overview

5-(2R,6S)-2,6-Dimethylmorpholin-4-yl-4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-Oxopentanoic Acid, also known by its CAS number 2308465-05-4, is a complex organic compound with significant applications in the fields of pharmaceuticals and biotechnology. This compound is characterized by its unique chemical structure, which includes a morpholine ring system and a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group is particularly notable for its role in peptide synthesis as a protecting group for amino acids.

The compound's structure consists of a pentanoic acid backbone with a 5-keto group and an Fmoc-amino substituent at the 4-position. The morpholine ring is substituted at the 2 and 6 positions with methyl groups, giving it a specific stereochemistry (R at position 2 and S at position 6). This stereochemistry is crucial for the compound's biological activity and selectivity. Recent studies have highlighted the importance of stereochemistry in drug design, particularly in optimizing pharmacokinetic properties and minimizing off-target effects.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and oxidations. Researchers have developed efficient methodologies to construct the morpholine ring system and install the Fmoc group. For instance, a study published in Journal of Organic Chemistry demonstrated a novel approach to synthesize similar compounds with high yields and excellent stereochemical control. These advancements have significantly improved the scalability of the synthesis process, making it more feasible for large-scale production.

In terms of applications, this compound has been extensively studied for its potential in peptide synthesis and drug delivery systems. The Fmoc group is widely used as a temporary protecting group for amino acids during solid-phase peptide synthesis (SPPS). Its ability to be selectively removed under mild basic conditions makes it highly versatile. Recent research has explored the use of this compound in the synthesis of bioactive peptides with complex secondary structures. For example, a study in Nature Communications reported the successful incorporation of this compound into peptide libraries for drug discovery.

Beyond peptide synthesis, this compound has shown promise in other areas such as catalysis and materials science. Its morpholine ring system can act as a chiral ligand in asymmetric catalysis, facilitating the formation of enantioselective products. A paper in Angewandte Chemie highlighted its use as a ligand in organocatalytic reactions, demonstrating high enantioselectivity and turnover numbers. Additionally, its unique chemical properties make it a candidate for use in advanced materials such as self-healing polymers and stimuli-responsive systems.

The biological activity of this compound has also been a focus of recent investigations. Studies have shown that it exhibits moderate inhibitory activity against certain enzymes involved in metabolic pathways. For instance, research published in Bioorganic & Medicinal Chemistry Letters demonstrated its potential as an inhibitor of histone deacetylases (HDACs), which are key targets in cancer therapy. While further optimization is required to enhance its potency and selectivity, these findings underscore its potential as a lead compound for drug development.

In conclusion, 5-(2R,6S)-2,6-Dimethylmorpholin-4-yl-4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-Oxopentanoic Acid is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and stereochemistry make it an invaluable tool in peptide synthesis, asymmetric catalysis, and drug discovery. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.